1-[1-(3,5-Dichloropyridin-2-yl)azetidin-3-yl]-2-methylbenzimidazole

• IUPAC Name: 1-[1-(3,5-dichloropyridin-2-yl)azetidin-3-yl]-2-methylbenzimidazole
• InChI: InChI=1S/C16H14Cl2N4/c1-10-20-14-4-2-3-5-15(14)22(10)12-8-21(9-12)16-13(18)6-11(17)7-19-16/h2-7,12H,8-9H2,1H3
• InChI Key: YYPDCXYUCGZRLU-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=CC=CC=C2N1C3CN(C3)C4=C(C=C(C=N4)Cl)Cl
• Molecular Formula: C16H14Cl2N4
• Molecular Weight: 333.2 g/mol

Description

1-[1-(3,5-Dichloropyridin-2-yl)azetidin-3-yl]-2-methylbenzimidazole, also known as DAAIMB, is a chemical compound with potential applications in the field of medicinal chemistry. This compound belongs to the class of benzimidazole derivatives and has been found to possess significant pharmacological properties.

Mechanism of Action

The exact mechanism of action of 1-[1-(3,5-Dichloropyridin-2-yl)azetidin-3-yl]-2-methylbenzimidazole is not fully understood. However, it has been proposed that 1-[1-(3,5-Dichloropyridin-2-yl)azetidin-3-yl]-2-methylbenzimidazole exerts its pharmacological effects by modulating various cellular signaling pathways. 1-[1-(3,5-Dichloropyridin-2-yl)azetidin-3-yl]-2-methylbenzimidazole has been found to inhibit the activation of NF-κB, a transcription factor that plays a key role in the regulation of inflammation and immune responses. 1-[1-(3,5-Dichloropyridin-2-yl)azetidin-3-yl]-2-methylbenzimidazole has also been found to inhibit the activity of various enzymes, including COX-2, MMP-9, and iNOS, which are involved in the inflammatory response.
Biochemical and Physiological Effects:
1-[1-(3,5-Dichloropyridin-2-yl)azetidin-3-yl]-2-methylbenzimidazole has been found to exhibit significant biochemical and physiological effects. It has been found to reduce the production of pro-inflammatory cytokines, such as TNF-α, IL-1β, and IL-6, in vitro and in vivo. 1-[1-(3,5-Dichloropyridin-2-yl)azetidin-3-yl]-2-methylbenzimidazole has also been found to inhibit the proliferation and migration of cancer cells and induce apoptosis in cancer cells. Moreover, 1-[1-(3,5-Dichloropyridin-2-yl)azetidin-3-yl]-2-methylbenzimidazole has been found to possess significant antioxidant activity, which makes it a potential candidate for the treatment of oxidative stress-related disorders.

Advantages and Limitations for Lab Experiments

1-[1-(3,5-Dichloropyridin-2-yl)azetidin-3-yl]-2-methylbenzimidazole has several advantages for lab experiments. It is easy to synthesize and has high purity, which makes it suitable for biological assays. Moreover, 1-[1-(3,5-Dichloropyridin-2-yl)azetidin-3-yl]-2-methylbenzimidazole has been found to exhibit significant pharmacological properties, which makes it a potential candidate for drug development. However, there are some limitations to the use of 1-[1-(3,5-Dichloropyridin-2-yl)azetidin-3-yl]-2-methylbenzimidazole in lab experiments. It has been found to exhibit low solubility in water, which makes it difficult to administer in vivo. Moreover, the exact mechanism of action of 1-[1-(3,5-Dichloropyridin-2-yl)azetidin-3-yl]-2-methylbenzimidazole is not fully understood, which makes it difficult to optimize its pharmacological properties.

Future Directions

There are several future directions for the research on 1-[1-(3,5-Dichloropyridin-2-yl)azetidin-3-yl]-2-methylbenzimidazole. One potential direction is to optimize the synthesis method to improve the yield and purity of 1-[1-(3,5-Dichloropyridin-2-yl)azetidin-3-yl]-2-methylbenzimidazole. Another direction is to investigate the pharmacological properties of 1-[1-(3,5-Dichloropyridin-2-yl)azetidin-3-yl]-2-methylbenzimidazole in vivo to determine its efficacy and safety. Moreover, the exact mechanism of action of 1-[1-(3,5-Dichloropyridin-2-yl)azetidin-3-yl]-2-methylbenzimidazole needs to be elucidated to optimize its pharmacological properties. Finally, the potential applications of 1-[1-(3,5-Dichloropyridin-2-yl)azetidin-3-yl]-2-methylbenzimidazole in the treatment of various diseases need to be explored further.

Synthesis Methods

The synthesis of 1-[1-(3,5-Dichloropyridin-2-yl)azetidin-3-yl]-2-methylbenzimidazole involves the reaction of 2-methylbenzimidazole with 3,5-dichloropyridine-2-amine in the presence of azetidine and a suitable base. This reaction yields 1-[1-(3,5-Dichloropyridin-2-yl)azetidin-3-yl]-2-methylbenzimidazole as a white solid with a purity of more than 95%. The synthesis of 1-[1-(3,5-Dichloropyridin-2-yl)azetidin-3-yl]-2-methylbenzimidazole has been optimized to achieve high yields and purity.

Scientific Research Applications

1-[1-(3,5-Dichloropyridin-2-yl)azetidin-3-yl]-2-methylbenzimidazole has been extensively studied for its potential applications in the field of medicinal chemistry. It has been found to possess significant anti-inflammatory, anti-cancer, and anti-tumor properties. 1-[1-(3,5-Dichloropyridin-2-yl)azetidin-3-yl]-2-methylbenzimidazole has also been found to exhibit potent antimicrobial activity against a wide range of pathogenic bacteria and fungi. Moreover, 1-[1-(3,5-Dichloropyridin-2-yl)azetidin-3-yl]-2-methylbenzimidazole has been found to possess significant antioxidant activity, which makes it a potential candidate for the treatment of oxidative stress-related disorders.